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Compound of Interest

Compound Name: 4-Hydroxyphenylacetate

Cat. No.: B1229458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4-
Hydroxyphenylacetate (4-HPA), a compound of interest in various scientific and

pharmaceutical fields. Understanding the solubility of 4-HPA in different solvents is critical for its

application in drug development, biochemical assays, and other research areas. This document

compiles quantitative solubility data, details common experimental protocols for solubility

determination, and presents a visual workflow for these procedures.

Quantitative Solubility Data
The solubility of 4-Hydroxyphenylacetate has been determined in a range of common

laboratory solvents. The following tables summarize the available quantitative data, providing a

clear comparison of its solubility characteristics.

Table 1: Solubility of 4-Hydroxyphenylacetate in Various Solvents at 20°C
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Solvent Solubility (g/kg of solvent)

Water 15.8[1]

Methanol 2915[1]

Ethanol 2064[1]

2-Propanol 1382[1]

Acetone 1720[1]

4-Methyl-2-pentanone 803.5[1]

Ethyl acetate 825.4[1]

Chloroform 637.1[1]

Toluene 377.9[1]

Table 2: Additional Quantitative Solubility Data for 4-Hydroxyphenylacetate

Solvent Concentration Notes

Water 50 g/L[2][3] -

Water 60.7 mg/mL[4] -

Water 7.12 g/L[5] Predicted using ALOGPS

Phosphate-Buffered Saline

(PBS, pH 7.2)
~10 mg/mL[6] -

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL[7] Saturation unknown

Dimethylformamide (DMF) ~1 mg/mL[6] -

Qualitative Solubility Observations:

4-Hydroxyphenylacetate is generally described as being soluble in hot water, ether, ethanol,

ethyl acetate, dimethyl sulfoxide, and methanol.[2][8][9][10] It is considered slightly soluble in

water, and some sources state it is insoluble in cold water.[2][8][9][10][11]
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Experimental Protocols for Solubility Determination
The following are generalized yet detailed methodologies for determining the solubility of a

compound like 4-Hydroxyphenylacetate. These protocols are based on common laboratory

practices.[12][13][14]

Method 1: Visual (Qualitative to Semi-Quantitative)
Method
This method is a straightforward approach to estimate solubility.

Materials:

4-Hydroxyphenylacetate

A selection of solvents (e.g., water, ethanol, acetone)

Small test tubes

Vortex mixer or shaker

Spatula

Graduated pipette or micropipettes

Procedure:

Sample Preparation: Accurately weigh a small amount of 4-Hydroxyphenylacetate (e.g., 10

mg) and place it into a clean, dry test tube.

Solvent Addition: Add a specific volume of the chosen solvent (e.g., 1 mL) to the test tube.

Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 1-2 minutes) to

facilitate dissolution.[12][13]

Observation: Visually inspect the solution. If the solid has completely dissolved, the

compound is considered soluble at that concentration. If solid material remains, the

compound is considered insoluble or sparingly soluble.
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Incremental Solvent Addition (for semi-quantitative estimation): If the compound did not

dissolve, add incremental volumes of the solvent, mixing thoroughly after each addition, until

the solid is fully dissolved. Record the total volume of solvent used to calculate an

approximate solubility.

Method 2: Saturated Solution and Analysis
(Quantitative)
This method provides a more accurate measure of solubility.

Materials:

4-Hydroxyphenylacetate

Chosen solvent

Scintillation vials or sealed flasks

Constant temperature shaker or water bath

Centrifuge

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of a Saturated Solution: Add an excess amount of 4-Hydroxyphenylacetate to

a known volume of the solvent in a sealed vial. This ensures that the solution becomes

saturated and undissolved solid remains.

Equilibration: Place the vial in a constant temperature shaker or water bath and agitate for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Centrifuge the vial at high speed to pellet the undissolved solid.
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Sample Analysis: Carefully withdraw a known volume of the clear supernatant. Dilute the

supernatant with a suitable solvent and analyze the concentration of 4-
Hydroxyphenylacetate using a calibrated analytical technique such as HPLC or UV-Vis

spectrophotometry.

Calculation: The solubility is calculated from the measured concentration in the saturated

solution.

Method 3: Polythermal Method
This technique is used to determine the temperature dependence of solubility.[15]

Materials:

4-Hydroxyphenylacetate

Solvent

Jacketed glass vessel with a stirrer

Temperature controller and probe

Light source and detector (for turbidity measurement)

Procedure:

Sample Preparation: A known mass of 4-Hydroxyphenylacetate is added to a known mass

of the solvent in the jacketed vessel.

Heating and Cooling Cycles: The temperature of the mixture is slowly increased until all the

solid dissolves, and then slowly cooled.

Saturation Point Determination: The temperature at which the first crystals appear upon

cooling (or the last crystals disappear upon heating) is recorded as the saturation

temperature for that specific concentration. This can be observed visually or by monitoring

the solution's turbidity.
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Data Collection: The process is repeated with different concentrations of the solute to

generate a solubility curve as a function of temperature.

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility of 4-
Hydroxyphenylacetate.
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Caption: Experimental workflow for solubility determination.
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This guide provides essential information for researchers and professionals working with 4-
Hydroxyphenylacetate, facilitating a better understanding of its solubility and the methods

used for its determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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